Cas no 2680873-39-4 (3-Phenoxy-1-[(prop-2-en-1-yloxy)carbonyl]azetidine-3-carboxylic acid)

• Product Name: 3-Phenoxy-1-[(prop-2-en-1-yloxy)carbonyl]azetidine-3-carboxylic acid
• CAS No: 2680873-39-4
• MF: C₁₄H₁₅NO₅
• MW: 277.272604227066
• CID: 6435641
• PubChem ID: 165909951
• Update Time: 2025-05-25

3-Phenoxy-1-[(prop-2-en-1-yloxy)carbonyl]azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28284996
• 3-phenoxy-1-[(prop-2-en-1-yloxy)carbonyl]azetidine-3-carboxylic acid
• 2680873-39-4
• 3-Phenoxy-1-[(prop-2-en-1-yloxy)carbonyl]azetidine-3-carboxylic acid

• Inchi： 1S/C14H15NO5/c1-2-8-19-13(18)15-9-14(10-15,12(16)17)20-11-6-4-3-5-7-11/h2-7H,1,8-10H2,(H,16,17)
• InChI Key： ARFBKHYETASOHL-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1(C(=O)O)CN(C(=O)OCC=C)C1

Computed Properties

• Exact Mass: 277.09502258g/mol
• Monoisotopic Mass: 277.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 76.1Ų

Additional information on 3-Phenoxy-1-[(prop-2-en-1-yloxy)carbonyl]azetidine-3-carboxylic acid

3-Phenoxy-1-[(prop-2-en-1-yloxy)carbonyl]azetidine-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2680873-39-4, known as 3-phenoxy-1-[(prop-2-en-1-yloxy)carbonyl]azetidine-3-carboxylic acid, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of azetidines, which are four-membered ring structures with one nitrogen atom. The presence of a phenoxy group and a propenoyloxy carbonyl group introduces unique electronic and steric properties, making it a valuable substrate for various chemical transformations and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes, often involving ring-opening reactions and Michael addition techniques. These methods have not only improved the yield but also expanded the scope of potential applications for this molecule. For instance, its ability to act as a versatile building block in drug design has been highlighted in several recent studies.

One of the most promising applications of 3-phenoxy-1-[(prop-2-en-1-yloxy)carbonyl]azetidine-3-carboxylic acid lies in its role as a precursor for bioactive compounds. Researchers have demonstrated that this compound can be converted into potent inhibitors of key enzymes involved in metabolic disorders, such as diabetes and obesity. The phenoxy group plays a critical role in enhancing the bioavailability of these derivatives, while the azetidine ring contributes to their structural stability.

In addition to its pharmacological significance, this compound has also been explored for its potential in materials science. The incorporation of this molecule into polymer networks has shown promise in developing advanced materials with tailored mechanical and thermal properties. The propenoyloxy carbonyl group is particularly advantageous in this context, as it facilitates cross-linking reactions under mild conditions.

From an environmental perspective, the synthesis and application of 3-phenoxy-1-[(prop-2-en-1-yloxy)carbonyl]azetidine-3-carboxylic acid have been optimized to minimize ecological impact. Green chemistry principles have been integrated into its production processes, ensuring that the synthesis pathway is both energy-efficient and waste-reducing.

In conclusion, 3-phenoxy-1-[(prop-2-en-1-yloxy)carbonyl]azetidine-3-carboxylic acid stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure, coupled with recent breakthroughs in synthetic methodologies and application development, positions it as a key player in advancing both academic research and industrial innovations.